Nonaethylene Glycol Monomethyl Ether
Overview
Description
Nonaethylene Glycol Monomethyl Ether (also known as 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-ol) is a compound with the molecular formula C19H40O10 . It is a transparent and odorless liquid that serves as a versatile solvent across diverse industries, including pharmaceuticals, paints, and inks . This compound has gained prominence for its solvent properties, facilitating the solubility of drugs and enhancing their permeability through cell membranes .
Synthesis Analysis
The synthesis of Nonaethylene Glycol Monomethyl Ether involves several steps . The process starts with the reaction of a compound of formula (I), where LG is a suitable leaving group, with triethylene glycol monomethyl ether in the presence of a coupling agent. This prepares hexaethylene glycol monobenzyl monomethyl ether. This compound is then hydrogenated to prepare hexaethylene glycol monomethyl ether. The hexaethylene glycol monomethyl ether is then reacted with a compound of formula (I) in the presence of a coupling agent to prepare nonaethylene glycol monobenzyl monomethyl ether. Finally, nonaethylene glycol monobenzyl monomethyl ether is hydrogenated to prepare nonaethylene glycol monomethyl ether .Molecular Structure Analysis
The molecular weight of Nonaethylene Glycol Monomethyl Ether is 428.515 Da . It has 10 hydrogen bond acceptors and 1 hydrogen bond donor .Chemical Reactions Analysis
Nonaethylene Glycol Monomethyl Ether is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . The hydrophilic PEG spacer increases solubility in aqueous media .Physical And Chemical Properties Analysis
Nonaethylene Glycol Monomethyl Ether has a density of 1.1±0.1 g/cm3, a boiling point of 490.1±40.0 °C at 760 mmHg, and a flash point of 250.2±27.3 °C . It has a molar refractivity of 107.3±0.3 cm3, a polar surface area of 103 Å2, and a molar volume of 396.9±3.0 cm3 .Scientific Research Applications
Use in Water-Based Products
- Scientific Field : Environmental Science
- Application Summary : Glycol ethers are used in a variety of water-based products due to their physicochemical properties . These products include paint, glue, dye, ink, window cleaner, and oven cleaner .
- Methods of Application : A method using a static headspace injector coupled to a gas chromatograph equipped with a mass detector (HS/GC/MS) was used to analyze the presence of glycol ethers in these products .
Use in Serum Analysis
- Scientific Field : Analytical Toxicology
- Application Summary : Glycols, including Nonaethylene Glycol Monomethyl Ether, can be analyzed in serum using liquid chromatography coupled with electrospray tandem mass spectrometry (LC-ESI–MS-MS) .
- Methods of Application : The method involves a Schotten–Baumann derivatization by benzoyl chloride . This increases the molecular mass of analytes, allowing for lower limits of detection (LODs) and limits of quantification (LOQs) .
- Results : This method provides an alternative to gas chromatographic–mass spectrometric (GC–MS) methods or GC–flame ionization detector (GC-FID) methods .
Use in PROTAC Linker
- Scientific Field : Biochemistry
- Application Summary : Nonaethylene Glycol Monomethyl Ether can be used as a PROTAC linker . PROTACs (Proteolysis Targeting Chimeras) are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .
- Methods of Application : Nonaethylene Glycol Monomethyl Ether can be used in the synthesis of PROTAC molecules .
- Results : The use of Nonaethylene Glycol Monomethyl Ether as a PROTAC linker can help in the targeted degradation of specific proteins .
Use in Cleaning Formulations
- Scientific Field : Industrial Chemistry
- Application Summary : Glycol ethers have good solvency for greasy soils and waxes, making them useful in cleaning formulations .
- Methods of Application : Glycol ethers can be included in the formulation of cleaning products to enhance their ability to remove greasy soils and waxes .
- Results : The inclusion of glycol ethers in cleaning formulations can improve the effectiveness of these products .
Use in Antifreeze Agents and Various Household Products
- Scientific Field : Toxicology
- Application Summary : Glycols, including Nonaethylene Glycol Monomethyl Ether, are present in antifreeze agents and various household products .
- Methods of Application : A liquid chromatography coupled with electrospray tandem mass spectrometry method (LC-ESI–MS-MS) was developed for the analysis of eight glycols in serum after a Schotten–Baumann derivatization by benzoyl chloride .
- Results : This method provides an alternative to gas chromatographic–mass spectrometric (GC–MS) methods or GC–flame ionization detector (GC-FID) methods .
Use in Industrial Solvents
- Scientific Field : Industrial Chemistry
- Application Summary : Glycol ethers, including Nonaethylene Glycol Monomethyl Ether, are widely used as industrial solvents due to their excellent chemical and physical properties .
- Methods of Application : Glycol ethers are synthesized using ethylene oxides with various alcohols .
- Results : The use of glycol ethers in industrial solvents has been found to be effective due to their excellent chemical and physical properties .
Safety And Hazards
When handling Nonaethylene Glycol Monomethyl Ether, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas . Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H40O10/c1-21-4-5-23-8-9-25-12-13-27-16-17-29-19-18-28-15-14-26-11-10-24-7-6-22-3-2-20/h20H,2-19H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVHAVLIDQNWEKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCOCCOCCOCCOCCOCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H40O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00462861 | |
Record name | Nonaethylene Glycol Monomethyl Ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00462861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
428.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Nonaethylene Glycol Monomethyl Ether | |
CAS RN |
6048-68-6 | |
Record name | Nonaethylene Glycol Monomethyl Ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00462861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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